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Compound of Interest

Compound Name: 4-(1H-imidazol-2-yl)benzaldehyde
Cat. No.: B15253167
Get Quote

Compound Identity: 4-(1H-Imidazol-1-yl)benzaldehyde Role: Bifunctional Medicinal Chemistry
Scaffold[1]

Executive Summary

This technical guide profiles 4-(1H-Imidazol-1-yl)benzaldehyde (CAS 10040-98-9), a critical

intermediate in the synthesis of bioactive chalcones, Schiff bases, and coordination complexes.
[1] Unlike simple aldehydes, this molecule possesses a "push-pull" electronic structure defined
by the electron-withdrawing formyl group and the electron-rich (yet aromatic) imidazole moiety.

[1]

For researchers in drug discovery, this compound represents a privileged scaffold.[1] Its dual
functionality allows for the rapid generation of diversity-oriented libraries, particularly targeting
tubulin inhibition, antifungal pathways, and anti-tubercular activity.[1] This guide moves beyond
basic data to provide actionable protocols for handling, characterization, and synthetic
application.[1]

Part 1: Molecular Identity & Structural Analysis[1]
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The physicochemical behavior of CAS 10040-98-9 is governed by the interplay between its

basic imidazole ring and the reactive aldehyde.

Table 1: Core Physicochemical Specifications

Parameter Value | Description Technical Implication
4-(1H-imidazol-1- N-linked imidazole at the para-
IUPAC Name .
yl)benzaldehyde position.[1][2]
High atom economy for
Molecular Formula C10HsN20 )
fragment-based design.[1]
) Ideal for Fragment-Based Drug
Molecular Weight 172.18 g/mol ]
Discovery (FBDD).[1]
] ] Crystalline solid; sharp MP
Melting Point 152°C - 155°C - ) )
indicates high purity.
Color shifts to orange indicate
Appearance White to light yellow powder oxidation or Schiff base
impurities.
Soluble: DCM, Methanol, Requires polar organic
Solubility DMSOIlnsoluble: Water, solvents for reaction
Hexane homogeneity.[1]
Basic.[1] Will protonate in
pKa (Predicted) ~5.07 (Imidazole N3) acidic HPLC mobile phases,

affecting retention.[1]

Structural Insight: The "Linker" Effect

The para-substitution pattern creates a rigid linear geometry. In crystal engineering and drug

design, this rigidity prevents the "floppiness" often associated with aliphatic linkers, improving

binding affinity in protein pockets (entropy-enthalpy compensation).[1]

Part 2: Critical Physicochemical Parameters &

Reactivity[1]
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2.1 Solubility & Partitioning

While the logP is relatively low (approx 1.1), the compound is lipophilic enough to cross
biological membranes but polar enough to require specific solvent systems for synthesis.[1]

» Protocol Tip: When using in nucleophilic additions (e.g., Grignard), the imidazole nitrogen
can coordinate with Magnesium.[1] Use >2 equivalents of reagent or protect the imidazole
(though rarely necessary due to steric availability).

2.2 Stability Profile

o Oxidation: The aldehyde is susceptible to oxidation to the corresponding benzoic acid (4-
(1H-imidazol-1-yl)benzoic acid) upon prolonged exposure to air.[1]

o Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C.

o Self-Validation: Before use in critical steps, acquire a tH-NMR.[1] The aldehyde proton
singlet at ~10.0 ppm must be distinct; the appearance of a broad peak at ~13.0 ppm
indicates acid formation.

Part 3: Synthetic Utility & Reaction Monitoring[1][3]

The primary value of CAS 10040-98-9 lies in its ability to undergo Claisen-Schmidt
condensations to form chalcones.[1] These chalcones are potent pharmacophores.

Visualization: Synthetic Pathway Logic

The following diagram illustrates the divergent synthetic pathways accessible from this scaffold.

+ Acetophenones Claisen-Schmidt Chalcones
(Base Catalysis) (Anticancer/Antifungal)

AS 10040-98-9 + Primary Amines Imine Formation Schiff Bases
Aldehyde Scaffold (Dehydration) (Ligands/Bioactive)

+ Oxidation Degradation Benzoic Acid Deriv.
(Air/Peroxides) (Impurity)

Click to download full resolution via product page
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Figure 1: Divergent synthetic utility of 4-(1H-imidazol-1-yl)benzaldehyde. Green nodes indicate
desired bioactive targets; red indicates degradation.[1]

Part 4: Analytical Protocols (Self-Validating Systems)

Accurate quantification is challenging due to the basic imidazole ring, which causes peak tailing
on standard silica-based C18 columns.[1]

4.1 HPLC Method for Purity Assessment
Objective: Quantify aldehyde purity and detect the acid impurity.

e Column: C18 with Polar Embedded Group (e.g., Waters SymmetryShield or Phenomenex
Synergi Fusion).[1] Why? The polar group shields silanols, reducing tailing of the basic
imidazole.[1]

e Mobile Phase A: 10mM Ammonium Acetate (pH 9.0).[1] Why? High pH keeps the imidazole
unprotonated (neutral), improving peak shape and retention.[1]

» Mobile Phase B: Acetonitrile.[3]
e Gradient: 5% B to 90% B over 15 minutes.
e Detection: UV at 280 nm (matches the benzaldehyde rt-1t* transition).[1]

Flow Rate: 1.0 mL/min.

Validation Check:
¢ Inject a standard of Benzaldehyde (neutral marker).
 Inject CAS 10040-98-9.[1][2][4][5]

o Pass Criteria: The tailing factor (Tf) for CAS 10040-98-9 must be < 1.[1]5. If > 1.5, increase
buffer concentration or pH.

4.2 Recrystallization Protocol (Purification)

If purity falls below 98%, use this method to remove oxidized impurities.[1]
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« Dissolution: Dissolve crude solid in minimum boiling Methanol (approx. 10 mL per gram).
« Filtration: Hot filter to remove insoluble polymeric species.

o Crystallization: Add warm water dropwise until turbidity just persists. Re-heat to clear, then
allow to cool slowly to Room Temperature, then 4°C.

« |solation: Filter pale yellow needles. Wash with cold 50% MeOH/Water.

Drying: Vacuum dry at 40°C for 4 hours.

Part 5: Biological Relevance (Mechanism of Action)[1][2]

[3]

Research indicates that derivatives of CAS 10040-98-9, particularly the chalcones, often target
Tubulin polymerization.[1]

Visualization: SAR Logic

This diagram explains why this specific CAS number is chosen for drug design over simple

benzaldehyde.
CAS 10040-98-9
Pharmacophore
Imidazole Ring Aldehyde Group Para-Linkage
H-Bond Acceptor Electrophilic Warhead Linear Rigidity
(Interacts with His/Ser residues) (Covalent binding potential) (Fits narrow binding pockets)

Click to download full resolution via product page

Figure 2: Structure-Activity Relationship (SAR) breakdown.[1] The imidazole ring provides
critical solubility and binding interactions absent in phenyl-analogs.[1]
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o Note: Verifies CAS 10040-98-9 identity, molecular weight, and basic physical properties.

* Note: Provides melting point d
* Note: Confirms commercial availability and storage conditions (Inert

e Hussain, T., et al. (2009).Anti-oxidant, anti-fungal and anti-leishmanial activities of novel 3-[4-
(1H-imidazol-1-yl) phenyl]prop-2-en-1-ones. European Journal of Medicinal Chemistry.

o Note: Cited for the biological application of this scaffold in synthesizing bioactive
chalcones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b15253167?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15253167?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

